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Compound of Interest

Compound Name: 2,5-Dichloro-2,5-dimethylhexane

Cat. No.: B133102 Get Quote

An In-depth Technical Guide on the Physical Properties of 2,5-Dichloro-2,5-dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical properties of 2,5-
Dichloro-2,5-dimethylhexane (CAS No. 6223-78-5), a chlorinated alkane with applications in

organic synthesis. This document collates available data on its molecular and physical

characteristics, outlines experimental protocols for its synthesis and property determination,

and presents visual representations of key processes and concepts to aid in its practical

application and theoretical understanding.

Chemical Identity and Structure
2,5-Dichloro-2,5-dimethylhexane is a symmetrical halogenated hydrocarbon. Its structure

consists of a six-carbon hexane backbone with two chlorine atoms and two methyl groups

substituted at the 2 and 5 positions.

IUPAC Name: 2,5-dichloro-2,5-dimethylhexane[1][2][3]

Molecular Formula: C₈H₁₆Cl₂[2][4][5][6][7][8][9]

CAS Number: 6223-78-5[1][4][5][7][9]
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InChI Key: HSTAGCWQAIXJQM-UHFFFAOYSA-N[1][3][5]

Tabulated Physical Properties
The following tables summarize the key quantitative physical properties of 2,5-Dichloro-2,5-
dimethylhexane based on available data.

Property Value Source(s)

Molecular Weight 183.12 g/mol [1][2][5][6][7][10]

Melting Point 63-64 °C [1][4][5][6][8]

Boiling Point 194 °C at 760 mmHg [1][4][5][6]

Density Approximately 1.0 g/cm³ [4][5]

Physical State Solid at room temperature [1][5][6]

Solubility Profile

Soluble in Diethyl ether, methanol, hexane.[5][11]

Sparingly soluble in Chloroform, dichloromethane.[5][8][9]

Experimental Protocols
Synthesis of 2,5-Dichloro-2,5-dimethylhexane via Sₙ1
Reaction
This compound is commonly synthesized from 2,5-dimethylhexane-2,5-diol through a

unimolecular nucleophilic substitution (Sₙ1) reaction with concentrated hydrochloric acid.[5][7]

[9][12][13][14][15][16] The tertiary alcohol groups are protonated, forming good leaving groups

(water), which then depart to generate stable tertiary carbocations. These carbocations are

subsequently attacked by chloride ions to yield the final product.

Materials:

2,5-dimethylhexane-2,5-diol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah987ede21?context=bbe
https://webbook.nist.gov/cgi/inchi/InChI=1S/C8H16Cl2/c1-7(2,9)5-6-8(3,4)10/h5-6H2,1-4H3
https://www.benchchem.com/product/b133102
https://www.benchchem.com/product/b133102?utm_src=pdf-body
https://www.benchchem.com/product/b133102?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah987ede21?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/Hexane_-2_5-dichloro-2_5-dimethyl
https://www.benchchem.com/product/b133102
https://aksci.com/sds/X0044_SDS.pdf
https://www.chemicalbook.com/synthesis/2-5-dichloro-2-5-dimethylhexane.htm
https://www.chemeo.com/cid/109-065-9/2-5-dichloro-2-5-dimethylhexane
https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah987ede21?context=bbe
https://www.chemsrc.com/en/cas/6223-78-5_216747.html
https://www.benchchem.com/product/b133102
https://aksci.com/sds/X0044_SDS.pdf
https://www.chembk.com/en/chem/2,5-Dichloro-2,5-dimethylhexane
https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah987ede21?context=bbe
https://www.chemsrc.com/en/cas/6223-78-5_216747.html
https://www.benchchem.com/product/b133102
https://aksci.com/sds/X0044_SDS.pdf
https://www.chemsrc.com/en/cas/6223-78-5_216747.html
https://www.benchchem.com/product/b133102
https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah987ede21?context=bbe
https://www.benchchem.com/product/b133102
https://aksci.com/sds/X0044_SDS.pdf
https://www.benchchem.com/product/b133102
https://brainly.com/question/32985999
https://www.benchchem.com/product/b133102
https://www.chembk.com/en/chem/2,5-Dichloro-2,5-dimethylhexane
https://m.chemicalbook.com/ProductChemicalPropertiesCB5107593_EN.htm
https://www.benchchem.com/product/b133102?utm_src=pdf-body
https://www.benchchem.com/product/b133102
https://www.chemicalbook.com/synthesis/2-5-dichloro-2-5-dimethylhexane.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5107593_EN.htm
https://notability.com/g/download/pdf/2l0uBXsNlC2f8Mzr5P1M3~/Sn1+Reaction+Worksheet+%26+Procedures.pdf
https://dialnet.unirioja.es/servlet/articulo?codigo=5029047
https://datapdf.com/synthesis-of-2-5-dichloro-2-5-dimethylhexane-by-an-sn1-react64faaa8e553e53f1aa84269db8bbc23579497.html
https://www.semanticscholar.org/paper/Synthesis-of-2%2C-5-Dichloro-2%2C-5-dimethylhexane-by-Wagner-Marshall/c1e399c155cbf141d8022e6ee4880b22efdaf405
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5107593.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Concentrated hydrochloric acid (12 M)

Deionized water

25 mL round-bottom flask

Magnetic stir bar and stir plate

Büchner funnel and filter flask

Filter paper

Procedure:

Weigh 0.25 g of 2,5-dimethylhexane-2,5-diol and add it to a 25 mL round-bottom flask

containing a magnetic stir bar.[12][14]

In a chemical fume hood, carefully add 2 mL of concentrated hydrochloric acid to the flask.

Stir the mixture at room temperature. The reaction progress can be monitored using thin-

layer chromatography (TLC).[12][14]

Once the reaction is complete (typically after 15-20 minutes, as confirmed by TLC), add 10

mL of deionized water to the reaction mixture to precipitate the product.[12]

Collect the solid product by vacuum filtration using a Büchner funnel.[12][14]

Wash the collected solid with a small amount of cold deionized water to remove any

remaining acid.

Dry the product on the filter paper by drawing air through the funnel for 30-40 minutes.[14]

The final product is a white crystalline solid.[5]

Determination of Melting Point
The melting point of the synthesized 2,5-Dichloro-2,5-dimethylhexane can be determined

using a standard melting point apparatus.
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Materials:

Dried, purified 2,5-Dichloro-2,5-dimethylhexane

Capillary tubes

Melting point apparatus

Procedure:

Finely crush a small sample of the dry crystalline product.

Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the sample rapidly to a temperature about 10-15 °C below the expected melting point

(63-64 °C).

Decrease the heating rate to approximately 1-2 °C per minute.

Record the temperature at which the first liquid appears and the temperature at which the

entire sample has melted. This range is the melting point.

Determination of Solubility
The solubility of 2,5-Dichloro-2,5-dimethylhexane in various solvents can be qualitatively

assessed.

Materials:

Small test tubes

Samples of 2,5-Dichloro-2,5-dimethylhexane

A selection of solvents (e.g., water, hexane, methanol, diethyl ether, chloroform)

Procedure:
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Place a small, consistent amount (e.g., 10 mg) of 2,5-Dichloro-2,5-dimethylhexane into

separate test tubes.

Add a small volume (e.g., 1 mL) of a solvent to a test tube.

Agitate the mixture and observe if the solid dissolves completely.

Record the substance as soluble, sparingly soluble, or insoluble in that particular solvent.

Repeat the process for each of the selected solvents.

Visualizations
Synthesis and Purification Workflow

1. Reagents
(2,5-dimethylhexane-2,5-diol,

conc. HCl)

2. Sₙ1 Reaction
(Stir at RT)

Mix 3. Precipitation
(Add H₂O)

Reaction complete 4. Filtration
(Büchner Funnel)

5. Washing
(Cold H₂O) 6. Drying Final Product:

2,5-Dichloro-2,5-dimethylhexane

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 2,5-Dichloro-2,5-dimethylhexane.

Physical Property Determination Workflow

Purified 2,5-Dichloro-2,5-dimethylhexane

Melting Point Determination
(Capillary Method)

Solubility Testing
(Qualitative Assessment)

Spectroscopic Analysis
(e.g., IR, NMR)

Melting Range Data Solubility Profile Spectral Data

Click to download full resolution via product page
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Caption: Workflow for the determination of key physical and spectral properties.

Structure-Solubility Relationship
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Caption: Relationship between molecular structure and solubility of the compound.

Spectral Information
While detailed spectral data is not extensively published, the expected peaks in an Infrared (IR)

spectrum can be predicted based on the molecule's functional groups.
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C-H Stretching: Peaks are expected in the range of 2850-3000 cm⁻¹ corresponding to the

stretching vibrations of the C-H bonds in the methyl and methylene groups.[17]

C-H Bending: Vibrations for the bending of C-H bonds are anticipated between 1375-1450

cm⁻¹.[17]

C-Cl Stretching: The presence of carbon-chlorine bonds should give rise to peaks in the

region of 600-800 cm⁻¹.[17]

Safety and Handling
2,5-Dichloro-2,5-dimethylhexane is classified as an irritant.

Hazards: Causes skin and serious eye irritation. May cause respiratory irritation.[6] Harmful if

swallowed or in contact with skin.[2][4][18]

Precautions: Handle in a well-ventilated area, preferably a chemical fume hood.[4] Wear

appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat.[4][6] Avoid breathing dust.

Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[1] Some

suppliers recommend storage under an inert gas at 2-8°C.[9][16]

Incompatible Materials: Strong oxidizing agents.[6]

Hazardous Decomposition Products: Combustion may produce carbon oxides and hydrogen

chloride.[4][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,5-Dichloro-2,5-dimethylhexane | 6223-78-5 [sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://brainly.com/question/34646820
https://brainly.com/question/34646820
https://brainly.com/question/34646820
https://www.benchchem.com/product/b133102?utm_src=pdf-body
https://aksci.com/sds/X0044_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Hexane_-2_5-dichloro-2_5-dimethyl
https://www.chemsrc.com/en/cas/6223-78-5_216747.html
https://static.cymitquimica.com/products/54/pdf/sds-OR310336.pdf
https://www.chemsrc.com/en/cas/6223-78-5_216747.html
https://www.chemsrc.com/en/cas/6223-78-5_216747.html
https://aksci.com/sds/X0044_SDS.pdf
https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah987ede21?context=bbe
https://m.chemicalbook.com/ProductChemicalPropertiesCB5107593_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5107593.htm
https://aksci.com/sds/X0044_SDS.pdf
https://www.chemsrc.com/en/cas/6223-78-5_216747.html
https://aksci.com/sds/X0044_SDS.pdf
https://www.benchchem.com/product/b133102?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah987ede21?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Hexane, 2,5-dichloro-2,5-dimethyl- | C8H16Cl2 | CID 80360 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 2,5-dichloro-2,5-dimethylhexane [webbook.nist.gov]

4. 2,5-Dichloro-2,5-dimethylhexane | CAS#:6223-78-5 | Chemsrc [chemsrc.com]

5. 2,5-Dichloro-2,5-dimethylhexane|CAS 6223-78-5 [benchchem.com]

6. aksci.com [aksci.com]

7. 2,5-DICHLORO-2,5-DIMETHYLHEXANE synthesis - chemicalbook [chemicalbook.com]

8. chembk.com [chembk.com]

9. 2,5-DICHLORO-2,5-DIMETHYLHEXANE CAS#: 6223-78-5 [m.chemicalbook.com]

10. 2,5-dichloro-2,5-dimethylhexane - Chemical & Physical Properties by Cheméo
[chemeo.com]

11. brainly.com [brainly.com]

12. notability.com [notability.com]

13. Synthesis of 2,5-Dichloro-2,5-dimethylhexane by an SN1 Reaction - Dialnet
[dialnet.unirioja.es]

14. datapdf.com [datapdf.com]

15. Synthesis of 2, 5-Dichloro-2, 5-dimethylhexane by an SN1 reaction | Semantic Scholar
[semanticscholar.org]

16. 2,5-DICHLORO-2,5-DIMETHYLHEXANE | 6223-78-5 [chemicalbook.com]

17. brainly.com [brainly.com]

18. static.cymitquimica.com [static.cymitquimica.com]

To cite this document: BenchChem. [Physical properties of 2,5-Dichloro-2,5-
dimethylhexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133102#physical-properties-of-2-5-dichloro-2-5-
dimethylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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